Cas no 7256-13-5 ( )
structure
Product Name:
CAS No:7256-13-5
MF:C15H23Cl2NO
MW:304.255222558975
CID:977321
PubChem ID:24183039
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chlorophenyl)-1-(dimethylamino)-5-methylhexan-3-one,hydrochloride
- NSC23038
- NSC-23038
- 4-(4-Chlorophenyl)-1-(dimethylamino)-5-methylhexan-3-one--hydrogen chloride (1/1)
- DTXSID20636668
- 7256-13-5
-
-
- Inchi: 1S/C15H22ClNO.ClH/c1-11(2)15(14(18)9-10-17(3)4)12-5-7-13(16)8-6-12;/h5-8,11,15H,9-10H2,1-4H3;1H
- InChI Key: SQIHWLXJRDQVPD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C(CCN(C)C)=O)C(C)C.Cl
Computed Properties
- Exact Mass: 267.13916
- Monoisotopic Mass: 303.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Density: 1.049
- Boiling Point: 343.8°C at 760 mmHg
- Flash Point: 161.7°C
- Refractive Index: 1.513
- PSA: 20.31
- LogP: 4.40240
Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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